Cas no 126736-28-5 ( )
structure
Product Name:
CAS No:126736-28-5
MF:C9H7ClO3
MW:198.603081941605
CID:876428
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-carbonochloridoyl-3-methylbenzoic acid
- Benzoic acid, 4-(chlorocarbonyl)-3-methyl- (9CI)
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- Inchi： 1S/C9H7ClO3/c1-5-4-6(9(12)13)2-3-7(5)8(10)11/h2-4H,1H3,(H,12,13)
- InChI Key： WXTNFBRXECMYPM-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(C(Cl)=O)C(C)=C1
Computed Properties
- Exact Mass: 198.00841
Experimental Properties
- PSA: 54.37
Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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